Cas no 337308-63-1 ((4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine)
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine Chemical and Physical Properties
Names and Identifiers
-
- (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-[(S)-1-benzyl-2-hydroxyethylimino]imidazolidine
- (2S)-2-[[(4R,5R)-1,3-dimethyl-4,5-diphenylimidazolidin-2-ylidene]amino]-3-phenylpropan-1-ol
- D2898
- RAFFEHDNCQXIQG-ISJGIBHGSA-N
- DTXSID30457806
- AS-74367
- D90129
- (2S)-2-{[(4R,5R)-1,3-Dimethyl-4,5-diphenylimidazolidin-2-ylidene]amino}-3-phenylpropan-1-ol
- 337308-63-1
- SCHEMBL12952591
- AKOS015850666
- CS-0451247
- (4r,5r)-1,3-dimethyl-4,5-diphenyl-2-[(s)-1-hydroxymethyl-2-phenylethylimino]imidazolidine
- J-019306
- (S)-2-(((4R,5R)-1,3-Dimethyl-4,5-diphenylimidazolidin-2-ylidene)amino)-3-phenylpropan-1-ol
- (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine
-
- MDL: MFCD06797085
- Inchi: InChI=1S/C26H29N3O/c1-28-24(21-14-8-4-9-15-21)25(22-16-10-5-11-17-22)29(2)26(28)27-23(19-30)18-20-12-6-3-7-13-20/h3-17,23-25,30H,18-19H2,1-2H3/t23-,24+,25+/m0/s1
- InChI Key: RAFFEHDNCQXIQG-ISJGIBHGSA-N
- SMILES: CN1[C@H](C2=CC=CC=C2)[C@@H](C3=CC=CC=C3)N(C)C1=N[C@@H](CC4=CC=CC=C4)CO
Computed Properties
- Exact Mass: 399.23100
- Monoisotopic Mass: 399.231062557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 39.1Ų
Experimental Properties
- Melting Point: 112.0 to 116.0 deg-C
- PSA: 39.07000
- LogP: 4.18160
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D460523-1mg |
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-[(S)-1-benzyl-2-hydroxyethylimino]imidazolidine |
337308-63-1 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D460523-2mg |
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-[(S)-1-benzyl-2-hydroxyethylimino]imidazolidine |
337308-63-1 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D460523-10mg |
(S)-2-(((4R,5R)-1,3-Dimethyl-4,5-diphenylimidazolidin-2-ylidene)amino)-3-phenylpropan-1-ol |
337308-63-1 | 10mg |
$173.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R869837-50mg |
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-[(S)-1-benzyl-2-hydroxyethylimino]imidazolidine |
337308-63-1 | 98% | 50mg |
894.00 | 2021-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521914-10mg |
(S)-2-(((4R,5R)-1,3-dimethyl-4,5-diphenylimidazolidin-2-ylidene)amino)-3-phenylpropan-1-ol |
337308-63-1 | 98% | 10mg |
¥463.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521914-50mg |
(S)-2-(((4R,5R)-1,3-dimethyl-4,5-diphenylimidazolidin-2-ylidene)amino)-3-phenylpropan-1-ol |
337308-63-1 | 98% | 50mg |
¥1371.00 | 2024-05-18 | |
| eNovation Chemicals LLC | D748258-10mg |
(S)-2-(((4R,5R)-1,3-Dimethyl-4,5-diphenylimidazolidin-2-ylidene)amino)-3-phenylpropan-1-ol |
337308-63-1 | 98.0% | 10mg |
$95 | 2024-06-07 | |
| 1PlusChem | 1P003CDL-100mg |
(S)-2-(((4R,5R)-1,3-Dimethyl-4,5-diphenylimidazolidin-2-ylidene)amino)-3-phenylpropan-1-ol |
337308-63-1 | ≥ 98% (HPLC) | 100mg |
$420.00 | 2025-02-19 | |
| A2B Chem LLC | AB55209-10mg |
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-[(s)-1-benzyl-2-hydroxyethylimino]imidazolidine |
337308-63-1 | 98% | 10mg |
$59.00 | 2024-04-20 | |
| Chemenu | CM395670-10mg |
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-[(S)-1-benzyl-2-hydroxyethylimino]imidazolidine |
337308-63-1 | 95%+ | 10mg |
$*** | 2023-05-30 |
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
Additional information on (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine
Introduction to (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine (CAS No. 337308-63-1)
(4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine (CAS No. 337308-63-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in various scientific disciplines.
The chemical structure of (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine is notable for its chiral centers and the presence of multiple functional groups. The imidazolidine ring, along with the substituted phenyl and benzyl groups, contributes to its stability and reactivity. The hydroxyethyl group further enhances its solubility and biological activity, making it a promising candidate for drug development.
Recent research has focused on the potential therapeutic applications of this compound. Studies have shown that (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine exhibits significant anti-inflammatory and anti-cancer properties. In particular, its ability to inhibit the production of pro-inflammatory cytokines and reduce tumor growth has been extensively documented in both in vitro and in vivo models.
A key area of interest is the compound's mechanism of action. Research suggests that (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine interacts with specific cellular targets to modulate signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of immune responses and cell survival.
Clinical trials are currently underway to evaluate the safety and efficacy of (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine in treating various inflammatory diseases and cancers. Preliminary results have been promising, with the compound demonstrating a favorable safety profile and significant therapeutic effects. These findings have sparked further interest in exploring its potential as a novel therapeutic agent.
In addition to its therapeutic applications, (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine has also been studied for its use in diagnostic imaging. Its unique chemical properties make it suitable for developing imaging agents that can be used to visualize specific biological processes in living organisms. This application has the potential to enhance our understanding of disease mechanisms and improve diagnostic accuracy.
The synthesis of (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine involves a series of well-defined chemical reactions that ensure high yields and purity. Advanced synthetic methods have been developed to optimize the production process and reduce costs. These methods include enantioselective catalysis and asymmetric synthesis techniques that enable the selective formation of the desired stereoisomers.
The physicochemical properties of (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and behavior in different environments.
In conclusion, (4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine (CAS No. 337308-63-1) is a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an important subject of ongoing research. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.
337308-63-1 ((4R,5R)-1,3-Dimethyl-4,5-diphenyl-2-(S)-1-benzyl-2-hydroxyethyliminoimidazolidine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)